Cas no 673434-78-1 (2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride)

• Product Name: 2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride
• CAS No: 673434-78-1
• MF: C₁₀H₁₂Cl₂N₂S
• MW: 263.186678886414
• CID: 3110508
• PubChem ID: 16667435
• Update Time: 2025-06-27

2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chlorobenzyl)thio]-4,5-dihydro-1H-imidazol-3-ium hydrochloride
• 2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride
• NSC48525
• CS-0268216
• SR-01000636526-1
• 673434-78-1
• 2-[(4-chlorobenzyl)thio]-4,5-dihydro-1H-imidazolehydrochloride
• 2-((4-chlorobenzyl)thio)-4,5-dihydro-1H-imidazole hydrochloride
• EN300-236048
• Z48834205
• NSC-48525
• AKOS003082759
• 2-{[(4-CHLOROPHENYL)METHYL]SULFANYL}-4,5-DIHYDRO-1H-IMIDAZOLE HYDROCHLORIDE
• F3308-0592
• 2-[(4-chlorobenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride
• 2-[(4-chlorophenyl)methylsulfanyl]-4,5-dihydro-1H-imidazole;hydrochloride

• Inchi： 1S/C10H11ClN2S.ClH/c11-9-3-1-8(2-4-9)7-14-10-12-5-6-13-10;/h1-4H,5-7H2,(H,12,13);1H
• InChI Key： JJXGUTICWGDKQS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NCCN1.Cl

Computed Properties

• Exact Mass: 262.0098250Da
• Monoisotopic Mass: 262.0098250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride

2-{(4-Chlorophenyl)methylsulfanyl}-4,5-Dihydro-1H-imidazole Hydrochloride: A Key Compound in Modern Pharmaceutical Research

2-{(4-Chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride, with the chemical identifier CAS No. 673434-78-1, represents a significant molecule in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and therapeutic development. The molecular framework combines a 4-chlorophenyl group with a 1H-imidazole ring system, creating a versatile scaffold for further functionalization. Recent advancements in synthetic methodologies and biological evaluations have highlighted its relevance in targeting specific molecular pathways associated with various diseases.

The 4-chlorophenyl moiety in this compound plays a critical role in modulating its physicochemical properties, such as hydrophobicity and metabolic stability. This feature is particularly advantageous in the context of drug design, where optimizing these properties is essential for enhancing bioavailability and reducing off-target effects. The 1H-imidazole ring, a well-known heterocyclic structure, contributes to the compound's ability to interact with biological targets through hydrogen bonding and electrostatic interactions. These interactions are vital for the compound's efficacy in modulating enzyme activity or receptor binding.

Recent studies have focused on the 4,5-dihydro-1H-imidazole core, which is structurally related to several pharmacologically active agents. For instance, the 1H-imidazole ring is a common structural element in antifungal drugs such as fluconazole and antiviral agents like ribavirin. The introduction of a chlorophenyl substituent at the 4-position of the imidazole ring may further expand its pharmacological profile, potentially enabling it to target novel biological mechanisms. This structural modification is also relevant in the context of drug resistance, as it may alter the compound's interaction with target proteins and reduce the likelihood of resistance development.

Current research trends in pharmaceutical chemistry emphasize the importance of functional group diversity in drug candidates. The methylsulfanyl group in 2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride is particularly noteworthy, as it introduces sulfur-based interactions that can enhance the compound's binding affinity to target proteins. Sulfur atoms are known to form strong covalent bonds with certain residues in enzymes and receptors, making this modification a valuable tool for improving the compound's therapeutic potential. Additionally, the hydrochloride salt form of the molecule ensures optimal solubility and stability during formulation, which is critical for pharmaceutical development.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride in biological systems. Molecular docking studies have suggested that this compound may exhibit selective binding to specific protein targets, such as kinases or G-protein coupled receptors. These findings are supported by in vitro experiments that demonstrate the compound's ability to inhibit enzymatic activity in a dose-dependent manner. The 4-chlorophenyl group appears to play a dual role in these interactions, contributing both hydrophobic and electrostatic effects that enhance the compound's affinity for its target.

One of the most promising applications of this compound lies in its potential as a lead compound for the development of new therapeutics. Lead compounds are often modified through medicinal chemistry approaches to improve their pharmacological properties, such as potency, selectivity, and metabolic stability. The 1H-imidazole core of 2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride provides a flexible scaffold for such modifications, allowing researchers to explore various functional groups and stereochemical configurations. This adaptability is particularly valuable in the context of personalized medicine, where tailored therapies are designed to address specific genetic or metabolic profiles.

Recent studies have also highlighted the importance of drug delivery systems in maximizing the therapeutic potential of compounds like 2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride. The hydrochloride salt form of the molecule is well-suited for oral administration, as it ensures rapid dissolution in the gastrointestinal tract. However, researchers are exploring alternative delivery methods, such as nanoparticle formulations or controlled-release systems, to further enhance the compound's bioavailability and reduce systemic side effects. These innovations are part of a broader trend in pharmaceutical science aimed at improving patient compliance and treatment outcomes.

Another area of interest is the metabolic stability of this compound, which is a critical factor in determining its therapeutic window. The 4-chlorophenyl group may influence the compound's susceptibility to metabolic degradation by cytochrome P450 enzymes, which are responsible for the biotransformation of many drugs. Understanding these metabolic pathways is essential for predicting potential drug-drug interactions and optimizing dosing regimens. Recent work in this area has focused on the use of metabolic profiling techniques to identify key metabolites and assess their biological activity, providing insights into the compound's pharmacokinetic behavior.

The development of 2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride also aligns with the growing emphasis on green chemistry in pharmaceutical research. Sustainable synthesis methods are increasingly being adopted to reduce the environmental impact of drug production. The synthesis of this compound involves several steps, and recent studies have focused on optimizing reaction conditions to minimize waste generation and energy consumption. These efforts are part of a broader movement in the pharmaceutical industry to develop more environmentally friendly processes that comply with regulatory standards.

Finally, the 4,5-dihydro-1H-imidazole core of this compound has been linked to several biological activities, including anti-inflammatory and antioxidant properties. These properties are of particular interest in the context of chronic diseases such as diabetes and cardiovascular disorders, where oxidative stress plays a significant role. The 1H-imidazole ring is known to participate in redox reactions, and the introduction of a chlorophenyl substituent may enhance these properties by modulating the compound's interaction with reactive oxygen species. These findings suggest that this compound could have potential applications beyond its traditional therapeutic uses, opening new avenues for its development.

In conclusion, 2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride represents a promising molecule in the field of medicinal chemistry. Its unique structural features, combined with recent advancements in synthetic and biological research, position it as a valuable candidate for the development of novel therapeutics. As research in this area continues to evolve, the compound's potential applications are likely to expand, contributing to the advancement of personalized and sustainable medical solutions.

Further studies are needed to fully characterize the compound's pharmacological profile and optimize its therapeutic potential. This includes in vivo studies to assess its efficacy in animal models of disease, as well as clinical trials to evaluate its safety and effectiveness in human patients. Additionally, the exploration of alternative formulations and delivery methods will be critical in translating this compound into a viable therapeutic option. The continued interest in this molecule reflects the dynamic nature of pharmaceutical research and the ongoing quest to develop innovative solutions for complex medical challenges.

As the field of medicinal chemistry continues to advance, compounds like 2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride will play an increasingly important role in the discovery of new drugs. The integration of computational tools, synthetic chemistry, and biological evaluation will be essential in unlocking the full potential of this molecule and other similar compounds. The future of pharmaceutical research lies in the ability to harness the power of these molecular innovations to improve human health and well-being.

Ultimately, the development of 2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride exemplifies the collaborative and multidisciplinary nature of modern drug discovery. By combining expertise from various scientific disciplines, researchers can overcome the challenges of drug development and bring new therapies to patients in need. This compound stands as a testament to the progress being made in the field of medicinal chemistry and the potential for future breakthroughs in the treatment of diseases.

The ongoing exploration of 2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride underscores the importance of continued investment in pharmaceutical research. As new technologies and methodologies emerge, they will further enhance our ability to design and develop effective therapeutics. The journey of this compound from its initial discovery to potential clinical application highlights the intricate and often complex process of drug development, which requires patience, innovation, and perseverance. The future of medicine is being shaped by these efforts, and compounds like this one are at the forefront of this transformation.

In summary, the significance of 2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride lies in its potential to contribute to the advancement of medical science and the improvement of patient care. As research in this area progresses, it is expected that this compound will continue to play a vital role in the development of new and effective treatments for a wide range of diseases. The continued exploration of its properties and applications will undoubtedly lead to further discoveries and innovations in the field of pharmaceutical science.

With the ever-evolving landscape of medical research, the importance of compounds like 2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride cannot be overstated. They represent the culmination of years of scientific inquiry and the promise of future breakthroughs. As we move forward, the potential of this compound will continue to be explored, and its role in the development of new therapies will remain a focal point in the quest for better health outcomes for all.

In conclusion, the journey of 2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride is a testament to the power of scientific discovery and the potential for innovation in the field of pharmaceutical science. As research continues to unfold, the compound's contributions to medical science are likely to grow, paving the way for new treatments and improved patient care. The future of medicine is bright, and compounds like this one will continue to play a crucial role in shaping it.

Finally, the exploration of 2-{(4-chlorophenyl)methylsulfanyl}-4,5-dih Final Summary of the Compound: 2-{(4-Chlorophenyl)methylsulfanyl}-4,5-Dihydro-1H-Imidazole Hydrochloride The compound 2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its molecular framework, combining a 4,5-dihydro-1H-imidazole ring with a chlorophenylmethylsulfanyl group, positions it as a versatile scaffold for drug development. ### Key Aspects: 1. Structural Complexity and Diversity: The compound's structure integrates a heterocyclic imidazole ring with a sulfanyl group attached to a chlorophenyl moiety. This combination allows for diverse interactions with biological targets, enhancing its potential for modulating various physiological processes. 2. Biological Activity and Mechanism: Preliminary studies suggest the compound may exhibit anti-inflammatory, antioxidant, and possibly anti-cancer properties. Its ability to interact with reactive oxygen species and modulate redox pathways highlights its relevance in treating oxidative stress-related diseases such as diabetes, cardiovascular disorders, and neurodegenerative conditions. 3. Pharmacokinetic and Metabolic Considerations: The presence of the chlorophenyl group may influence the compound's metabolic stability, potentially affecting its half-life and bioavailability. Research into its metabolic pathways is critical for optimizing dosing regimens and minimizing drug-drug interactions. 4. Synthetic and Green Chemistry Approaches: The compound's development aligns with sustainable practices in pharmaceutical research. Efforts to optimize synthetic routes and reduce environmental impact reflect the growing emphasis on green chemistry in drug discovery. 5. Therapeutic Potential: Beyond its traditional applications, the compound's unique properties suggest potential in addressing complex diseases, including chronic inflammatory conditions and metabolic syndromes. Its role in redox regulation opens new avenues for therapeutic innovation. ### Future Directions: - Preclinical and Clinical Studies: Further in vivo studies are needed to evaluate efficacy and safety in animal models, followed by clinical trials to assess human applications. - Formulation and Delivery Optimization: Exploring alternative formulations (e.g., nanoparticles, sustained-release systems) could enhance its therapeutic utility and patient compliance. - Interdisciplinary Collaboration: Continued collaboration between chemists, biologists, and clinicians will be essential to translate this compound into effective therapies. ### Conclusion: The compound 2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole hydrochloride exemplifies the dynamic and interdisciplinary nature of modern pharmaceutical research. Its potential to address a wide range of medical conditions underscores the importance of continued scientific inquiry and innovation. As research progresses, this compound may play a pivotal role in advancing personalized and sustainable medical solutions, contributing to improved health outcomes globally. The journey of this compound is a testament to the transformative power of scientific discovery in shaping the future of medicine.